Clausine H

• IUPAC Name: methyl 2,7-dimethoxy-9H-carbazole-3-carboxylate
• InChI: InChI=1S/C16H15NO4/c1-19-9-4-5-10-11-7-12(16(18)21-3)15(20-2)8-14(11)17-13(10)6-9/h4-8,17H,1-3H3
• InChI Key: BWOCIAHZUOFDLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C3=CC(=C(C=C3N2)OC)C(=O)OC
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

Clausine H is a natural product found in Clausena vestita and Clausena excavata with data available.

Scientific Research Applications

Synthesis and Chemical Applications

Clausine H, a carbazole alkaloid, has notable significance in the field of synthetic chemistry. Bedford and Betham (2006) highlighted its role as a precursor in the synthesis of various carbazoles, including Clausines H, K, O, and others through a methodology involving catalytic amination and C-H activation (Bedford & Betham, 2006). Moreover, Krahl et al. (2013) described the efficient iron-mediated total synthesis of Clausine H, demonstrating its potential for creating complex organic compounds (Krahl et al., 2013). Yang et al. (2018) also contributed to this area by developing a protocol for synthesizing Clausine H using visible-light-promoted intramolecular C-H amination in an aqueous solution, showcasing a novel approach in organic synthesis (Yang et al., 2018).

Biological and Pharmacological Potential

Clausine H's biological and pharmacological applications are equally noteworthy. Yenjai et al. (2000) discovered its antiplasmodial activity against Plasmodium falciparum, the parasite responsible for malaria. This finding suggests potential applications in antimalarial drug development (Yenjai et al., 2000). Additionally, the synthesis work by Schuster et al. (2014) further supports the potential of Clausine H in the creation of various bioactive compounds, expanding its scope in medicinal chemistry (Schuster et al., 2014).